Cas no 178949-03-6 (Thiazolylacetylglycine Oxime)

• Product Name: Thiazolylacetylglycine Oxime
• CAS No: 178949-03-6
• MF: C₇H₈N₄O₄S
• MW: 244.227819442749
• CID: 1059414
• PubChem ID: 71587586
• Update Time: 2025-04-20

Thiazolylacetylglycine Oxime Chemical and Physical Properties

Names and Identifiers

• Thiazolylacetylglycine Oxime
• 2-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]acetic acid
• Thiazolylacetylglyci
• JFHNSSMBYZTXNM-WZUFQYTHSA-N
• Cefdinir USP impurity A
• JBA25796RO
• N-((Z)-2-(2-AMINOTHIAZOL-4-YL)-2-(HYDROXYIMINO)ACETYL)GLYCINE
• (Z)-(2-(2-Aminothiazol-4-yl)-2-(hydroxyimino)acetyl)glycine
• 178949-03-6
• CEFDINIR IMPURITY A
• UNII-JBA25796RO
• SCHEMBL5328354
• Thiazolylacetyl glycine oxime
• DTXCID2093110
• DTXSID80170619

• Inchi： 1S/C7H8N4O4S/c8-7-10-3(2-16-7)5(11-15)6(14)9-1-4(12)13/h2,15H,1H2,(H2,8,10)(H,9,14)(H,12,13)/b11-5-
• InChI Key： JFHNSSMBYZTXNM-WZUFQYTHSA-N
• SMILES： S1C(N)=NC(=C1)/C(/C(NCC(=O)O)=O)=N/O

Computed Properties

• Exact Mass: 244.02662592g/mol
• Monoisotopic Mass: 244.02662592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 166Ų